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molecular formula C12H20N2O B8563378 5-Aminomethyl-2-(3,3-dimethyl-butoxy)-pyridine

5-Aminomethyl-2-(3,3-dimethyl-butoxy)-pyridine

Cat. No. B8563378
M. Wt: 208.30 g/mol
InChI Key: ZDVHRSHBPNGZOO-UHFFFAOYSA-N
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Patent
US08580780B2

Procedure details

Dissolve 6-(3,3-dimethyl-butoxy)-nicotinonitrile (1.4 g, 6.86 mmol) in anhydrous THF (10 mL) under nitrogen and add 1M BH3-THF complex in THF (20.6 mL, 20.6 mmol). Stir the mixture overnight under nitrogen and then pour the reaction carefully into 5N aqueous HCl (20 mL). Stir the resulting suspension for 6 h at room temperature. Then basify by adding 2N aqueous
Name
6-(3,3-dimethyl-butoxy)-nicotinonitrile
Quantity
1.4 g
Type
reactant
Reaction Step One
Name
THF
Quantity
10 mL
Type
solvent
Reaction Step One
Name
HCl
Quantity
20 mL
Type
reactant
Reaction Step Two
Name
THF
Quantity
20.6 mL
Type
solvent
Reaction Step Three
Name
5-Aminomethyl-2-(3,3-dimethyl-butoxy)-pyridine

Identifiers

REACTION_CXSMILES
[CH3:1][C:2]([CH3:15])([CH3:14])[CH2:3][CH2:4][O:5][C:6]1[CH:13]=[CH:12][C:9]([C:10]#[N:11])=[CH:8][N:7]=1.Cl>C1COCC1>[NH2:11][CH2:10][C:9]1[CH:12]=[CH:13][C:6]([O:5][CH2:4][CH2:3][C:2]([CH3:15])([CH3:14])[CH3:1])=[N:7][CH:8]=1

Inputs

Step One
Name
6-(3,3-dimethyl-butoxy)-nicotinonitrile
Quantity
1.4 g
Type
reactant
Smiles
CC(CCOC1=NC=C(C#N)C=C1)(C)C
Name
THF
Quantity
10 mL
Type
solvent
Smiles
C1CCOC1
Step Two
Name
HCl
Quantity
20 mL
Type
reactant
Smiles
Cl
Step Three
Name
THF
Quantity
20.6 mL
Type
solvent
Smiles
C1CCOC1

Conditions

Stirring
Type
CUSTOM
Details
Stir the mixture overnight under nitrogen
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

ADDITION
Type
ADDITION
Details
pour
STIRRING
Type
STIRRING
Details
Stir the resulting suspension for 6 h at room temperature
Duration
6 h
ADDITION
Type
ADDITION
Details
Then basify by adding 2N aqueous

Outcomes

Product
Details
Reaction Time
 8 (± 8) h
Name
5-Aminomethyl-2-(3,3-dimethyl-butoxy)-pyridine
Type
Smiles
NCC=1C=CC(=NC1)OCCC(C)(C)C

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.